Cas no 438221-00-2 (3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid)
438221-00-2 structure
Product Name:3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid
CAS No:438221-00-2
MF:C13H18N4O2
MW:262.307622432709
MDL:MFCD03074336
CID:3058681
PubChem ID:4260359
Update Time:2025-04-21
3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-Methyl-tetrazol-2-yl)-adamantane-1-carboxylic acid
- 3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid
- 3-(5-methyl-2H-tetrazol-2-yl)tricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid
- CCG-353959
- 3-(5-methyl-2H-tetraazol-2-yl)-1-adamantanecarboxylic acid
- EN300-228222
- 3-(5-methyltetrazol-2-yl)adamantane-1-carboxylic acid
- 3-(5-METHYL-2H-1,2,3,4-TETRAAZOL-2-YL)-1-ADAMANTANECARBOXYLIC ACID
- AKOS016345001
- HMS1700H05
- 3-(5-methyl-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid
- NSA22100
- Oprea1_556608
- STK348961
- BBL039594
- CS-0240398
- AKOS000301579
- 3-(5-Methyl-2H-tetraazol-2-yl)adamantane-1-carboxylic acid
- AK-968/41170061
- MFCD03074336
- 438221-00-2
-
- MDL: MFCD03074336
- Inchi: 1S/C13H18N4O2/c1-8-14-16-17(15-8)13-5-9-2-10(6-13)4-12(3-9,7-13)11(18)19/h9-10H,2-7H2,1H3,(H,18,19)
- InChI Key: YUUZUFCTNHPCED-UHFFFAOYSA-N
- SMILES: OC(C12CC3CC(C1)CC(C3)(C2)N1N=NC(C)=N1)=O
Computed Properties
- Exact Mass: 262.14297583Da
- Monoisotopic Mass: 262.14297583Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 80.9Ų
3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB498251-100 mg |
3-(5-Methyl-2H-tetraazol-2-yl)adamantane-1-carboxylic acid |
438221-00-2 | 100MG |
€231.60 | 2022-03-23 | ||
| abcr | AB498251-250 mg |
3-(5-Methyl-2H-tetraazol-2-yl)adamantane-1-carboxylic acid |
438221-00-2 | 250MG |
€275.80 | 2022-03-23 | ||
| abcr | AB498251-500 mg |
3-(5-Methyl-2H-tetraazol-2-yl)adamantane-1-carboxylic acid |
438221-00-2 | 500MG |
€409.30 | 2022-03-23 | ||
| abcr | AB498251-1 g |
3-(5-Methyl-2H-tetraazol-2-yl)adamantane-1-carboxylic acid |
438221-00-2 | 1g |
€486.60 | 2022-03-23 | ||
| abcr | AB498251-5 g |
3-(5-Methyl-2H-tetraazol-2-yl)adamantane-1-carboxylic acid |
438221-00-2 | 5g |
€1,185.30 | 2022-03-23 | ||
| Enamine | EN300-228222-0.05g |
3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid |
438221-00-2 | 95% | 0.05g |
$88.0 | 2024-06-20 | |
| Enamine | EN300-228222-0.1g |
3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid |
438221-00-2 | 95% | 0.1g |
$132.0 | 2024-06-20 | |
| Enamine | EN300-228222-0.25g |
3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid |
438221-00-2 | 95% | 0.25g |
$188.0 | 2024-06-20 | |
| Enamine | EN300-228222-0.5g |
3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid |
438221-00-2 | 95% | 0.5g |
$353.0 | 2024-06-20 | |
| Enamine | EN300-228222-1.0g |
3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid |
438221-00-2 | 95% | 1.0g |
$470.0 | 2024-06-20 |
3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
438221-00-2 (3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid) Related Products
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